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Compound of Interest

Compound Name: Bis(chloromethyl)dimethylsilane

Cat. No.: B1265723 Get Quote

This guide provides essential technical information regarding

bis(chloromethyl)dimethylsilane, a chemical compound relevant to researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Core Chemical Properties
Bis(chloromethyl)dimethylsilane is a colorless liquid utilized in the synthesis of various

organic compounds. It plays a significant role in the production of silicone polymers and resins

and is also employed as a crosslinking agent and a precursor in organosilicon compound

preparation.[1]

Quantitative Data Summary
The fundamental molecular properties of bis(chloromethyl)dimethylsilane are summarized in

the table below for quick reference.
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Property Value Source

Molecular Formula C4H10Cl2Si [1][2][3][4][5]

Molecular Weight 157.11 g/mol [1][3][4][5]

Alternate Molecular Weight 157.114 g/mol [2]

CAS Registry Number 2917-46-6 [1][2][3][4]

Density 1.075 g/mL at 25 °C [3]

Boiling Point 159-160 °C

Refractive Index n20/D 1.460 [1]

Structural and Identification Information
The structural formula of bis(chloromethyl)dimethylsilane is (CH3)2Si(CH2Cl)2. For

unambiguous identification, the International Chemical Identifier (InChI) and its condensed

version, the InChIKey, are provided below.

InChI: 1S/C4H10Cl2Si/c1-7(2,3-5)4-6/h3-4H2,1-2H3[2]

InChIKey: TVRFAOJPBXYIRM-UHFFFAOYSA-N[2]

The following diagram illustrates the relationship between the compound's name and its core

molecular properties.

Bis(chloromethyl)dimethylsilane CAS: 2917-46-6

Molecular Formula C4H10Cl2Sihas

Molecular Weight 157.11 g/molhas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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